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Compound of Interest

Compound Name: MIL-53(Fe)

Cat. No.: B15870265

Get Quote

MIL-53(Fe) is a three-dimensional framework constructed from infinite chains of corner-sharing

FeO₄(OH)₂ octahedra. These inorganic chains are interconnected by organic linkers,

specifically 1,4-benzenedicarboxylate (BDC), creating one-dimensional, diamond-shaped

channels.[1]

The most remarkable characteristic of MIL-53(Fe) is its ability to transition between two primary

structural forms: a closed-pore (cp) or narrow-pore (np) state and a large-pore (lp) or open-pore

(op) state.[2] This transition is a response to various stimuli, including temperature changes

and the adsorption or desorption of guest molecules such as water, solvents, or gases.[2]

As-Synthesized/Hydrated (np-form): In its as-synthesized or hydrated state, guest molecules

(like water or residual solvent) occupy the pores. Host-guest interactions, primarily hydrogen

bonding, cause the framework to contract, resulting in a narrow-pore configuration with very

limited accessibility.[3][4]

Activated/Dehydrated (lp-form): Upon activation, which typically involves heating under

vacuum to remove the guest molecules, the framework expands significantly.[2] This creates

a large-pore structure with a dramatic increase in accessible surface area and pore volume.

This reversible structural transformation is the essence of the "breathing effect," which can be

visualized as a molecular-scale hinge mechanism within the framework.
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Caption: The reversible "breathing" transition of MIL-53(Fe).
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Quantitative Porosity Data
The porosity of MIL-53(Fe) is highly dependent on its structural state. Standard nitrogen (N₂)

adsorption at 77 K often fails to accurately measure the porosity of the narrow-pore form, as

the pores are too small for N₂ molecules to enter.[5][6] This results in very low apparent surface

areas for the as-synthesized or hydrated material. The true porous nature is only revealed upon

activation. The following table summarizes representative quantitative data from the literature.

Form of MIL-

53(Fe)

BET Surface

Area (m²/g)

Pore Volume

(cm³/g)
Pore Size (Å) Reference(s)

As-Synthesized /

Closed Pore
~15 - 25 ~0.01 ~17 [5][6]

Hydrated 52.8 0.08 - [7]

Dehydrated /

Activated
43.8 - 194.4 0.05 - 0.14 - [7][8]

Optimized

Synthesis
88.2 0.05 - [9][10]

Note: The variability in reported values stems from differences in synthesis protocols, activation

conditions, and the specific guest molecules present.

Experimental Protocols
Precise control over synthesis and activation is critical to achieving the desired porosity in MIL-
53(Fe).

Solvothermal Synthesis of MIL-53(Fe)
This protocol is a representative example based on common literature methods.[10]

Precursor Solution: Dissolve iron(III) chloride hexahydrate (FeCl₃·6H₂O) and terephthalic

acid (H₂BDC) in N,N-Dimethylformamide (DMF) in a molar ratio of approximately 1:1. A

typical precursor-to-solvent molar ratio is 1:1:280 (Fe:BDC:DMF).
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Reaction: Transfer the solution to a Teflon-lined stainless-steel autoclave. Seal the autoclave

and heat it in an oven at 130-150°C for 12 to 24 hours.

Collection and Washing: After cooling to room temperature, collect the resulting yellow

powder by filtration or centrifugation. Wash the product thoroughly with DMF and then with a

solvent like methanol or ethanol to remove unreacted precursors and residual DMF. This

solvent exchange is a crucial first step in activation.

Drying: Dry the washed product in an oven at approximately 80-100°C for 12 hours. The

resulting material is the as-synthesized, guest-loaded MIL-53(Fe).

Activation Protocol
Activation is required to evacuate guest molecules from the pores and switch the framework to

its large-pore (lp) form.

Solvent Exchange (if not already done): Immerse the as-synthesized powder in a volatile

solvent like methanol for 24-72 hours to ensure complete exchange with the high-boiling-

point synthesis solvent (DMF).

Thermal Activation: Place the solvent-exchanged sample in a vacuum oven or a Schlenk

line. Heat the sample under a dynamic vacuum to a temperature between 120°C and 150°C

for at least 12 hours. This process removes the volatile solvent molecules, opening the

pores. The material should be handled under inert conditions post-activation to prevent

rehydration from atmospheric moisture.

Porosity Characterization: N₂ Adsorption
Porosity is typically characterized using gas physisorption analysis.

Sample Preparation (Degassing): Accurately weigh 50-100 mg of the activated MIL-53(Fe)
into a sample tube. Degas the sample on the analysis port of the gas adsorption analyzer at

the activation temperature (e.g., 150°C) under high vacuum for several hours until the outgas

rate is stable and low. This ensures the pores are free of any adsorbed contaminants before

analysis.
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Analysis: Perform a nitrogen (N₂) adsorption-desorption measurement at 77 K (liquid

nitrogen temperature).

Data Processing:

Calculate the specific surface area using the Brunauer-Emmett-Teller (BET) model,

typically from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.30.

Determine the total pore volume from the amount of nitrogen adsorbed at a relative

pressure close to unity (e.g., P/P₀ = 0.99).

Calculate the pore size distribution using methods such as Barrett-Joyner-Halenda (BJH)

or Density Functional Theory (DFT) models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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